![molecular formula C29H34N2O4S B561938 N-Boc-S-tritylcystein-N-methoxy-N-methylamide CAS No. 158861-38-2](/img/structure/B561938.png)
N-Boc-S-tritylcystein-N-methoxy-N-methylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-Boc-S-tritylcystein-N-methoxy-N-methylamide, also known as this compound, is a useful research compound. Its molecular formula is C29H34N2O4S and its molecular weight is 506.661. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Biochemical and Therapeutic Applications
Psychiatric Disorder Treatment : NAC has shown promise in treating various psychiatric disorders by modulating glutamatergic, neurotropic, and inflammatory pathways. It has been explored for addiction, compulsive and grooming disorders, schizophrenia, and bipolar disorder, providing new avenues for treatments where traditional therapies have been limited (Dean, Giorlando, & Berk, 2011).
Antioxidative and Anti-inflammatory Properties : NAC's ability to act as a precursor to glutathione, an important antioxidant, underpins its use in conditions requiring antioxidative and anti-inflammatory interventions. This includes its application in preventing or mitigating conditions like radiocontrast-induced nephropathy and possibly in sepsis treatment (Samuni, Goldstein, Dean, & Berk, 2013).
Role in Cystic Fibrosis (CF) : NAC's antioxidant activity is significant in managing CF, particularly in modulating inflammation and redox imbalance in airway infections. It may also play a role in biofilm prevention and eradication, especially against Pseudomonas aeruginosa (Guerini, Condrò, Friuli, Maggi, & Perugini, 2022).
Neuroprotective Effects : The potential of NAC and its derivatives in neuroprotection is underscored by studies investigating their impact on neurodegenerative and psychiatric conditions. This involves modulation of oxidative stress, inflammation, and glutamate dysregulation, suggesting a broad therapeutic potential for similar compounds (Sunitha et al., 2013).
Photocatalytic Applications : While not directly related to N-Boc-S-tritylcystein-N-methoxy-N-methylamide, research into related compounds like (BiO)2CO3 (BOC) for photocatalysis in environmental and healthcare applications highlights the versatility and potential of chemical modifications to enhance functional properties (Ni, Sun, Zhang, & Dong, 2016).
Properties
IUPAC Name |
tert-butyl N-[(2S)-1-[methoxy(methyl)amino]-1-oxo-3-tritylsulfanylpropan-2-yl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H34N2O4S/c1-28(2,3)35-27(33)30-25(26(32)31(4)34-5)21-36-29(22-15-9-6-10-16-22,23-17-11-7-12-18-23)24-19-13-8-14-20-24/h6-20,25H,21H2,1-5H3,(H,30,33)/t25-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPCGNIONQKAWQY-RUZDIDTESA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CSC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)N(C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H](CSC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)N(C)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H34N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70676271 |
Source
|
Record name | tert-Butyl {(2S)-1-[methoxy(methyl)amino]-1-oxo-3-[(triphenylmethyl)sulfanyl]propan-2-yl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
506.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
158861-38-2 |
Source
|
Record name | tert-Butyl {(2S)-1-[methoxy(methyl)amino]-1-oxo-3-[(triphenylmethyl)sulfanyl]propan-2-yl}carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70676271 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.